Cas no 1128269-99-7 (5-Bromo-2-(difluoromethyl)benzonitrile)

• Product Name: 5-Bromo-2-(difluoromethyl)benzonitrile
• CAS No: 1128269-99-7
• MF: C₈H₄BrF₂N
• MW: 232.024868011475
• CID: 4986176
• Update Time: 2026-02-27

5-Bromo-2-(difluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(difluoromethyl)benzonitrile
• TQU0203
• 5-Bromo-2-(difluoromethyl)benzonitrile

• Inchi： 1S/C8H4BrF2N/c9-6-1-2-7(8(10)11)5(3-6)4-12/h1-3,8H
• InChI Key： VCNMOMYLFSOFDU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(F)F)=C(C#N)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 199
• XLogP3: 3
• Topological Polar Surface Area: 23.8

Additional information on 5-Bromo-2-(difluoromethyl)benzonitrile

Introduction to 5-Bromo-2-(difluoromethyl)benzonitrile (CAS No. 1128269-99-7)

5-Bromo-2-(difluoromethyl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1128269-99-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the class of benzonitrile derivatives, characterized by the presence of a nitrile group (-CN) attached to a benzene ring. The structural features of 5-Bromo-2-(difluoromethyl)benzonitrile include a bromine atom at the 5-position and a difluoromethyl group at the 2-position of the benzene ring. These substituents contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The synthesis of 5-Bromo-2-(difluoromethyl)benzonitrile typically involves multi-step organic reactions, often starting from commercially available aromatic precursors. The introduction of the bromine atom can be achieved through electrophilic aromatic substitution reactions, while the incorporation of the difluoromethyl group can be accomplished via halogen exchange or direct fluorination techniques. The nitrile group is usually introduced in later stages of the synthesis, often through cyanation reactions. The precise synthetic route depends on factors such as yield optimization, purity requirements, and scalability, which are critical for industrial applications.

One of the most compelling aspects of 5-Bromo-2-(difluoromethyl)benzonitrile is its utility as a building block in drug discovery and development. The presence of both bromine and difluoromethyl groups makes this compound a versatile intermediate for constructing more complex molecules. In particular, the bromine atom serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely used in medicinal chemistry to introduce aryl or heteroaryl groups into target molecules. The difluoromethyl group, on the other hand, is known to enhance metabolic stability and binding affinity in drug candidates, making it a preferred moiety in many pharmacophores.

Recent advancements in synthetic methodologies have further expanded the applications of 5-Bromo-2-(difluoromethyl)benzonitrile. For instance, transition-metal-catalyzed reactions have enabled more efficient and selective transformations, reducing the need for harsh conditions and improving overall yields. Additionally, computational chemistry techniques have been employed to predict and optimize reaction pathways, leading to more sustainable synthetic strategies. These developments have not only streamlined the production of 5-Bromo-2-(difluoromethyl)benzonitrile but also opened new avenues for its use in complex molecular architectures.

In the realm of pharmaceutical research, 5-Bromo-2-(difluoromethyl)benzonitrile has been utilized in the synthesis of various bioactive compounds. Its structural motifs have been incorporated into molecules targeting different biological pathways, including kinases, GPCRs (G-protein coupled receptors), and ion channels. Notably, several studies have demonstrated its role in developing small-molecule inhibitors with potent activity against cancer-related targets. The difluoromethyl group, in particular, has been shown to improve pharmacokinetic properties such as oral bioavailability and resistance profiles against metabolic degradation.

The agrochemical industry has also benefited from the use of 5-Bromo-2-(difluoromethyl)benzonitrile as an intermediate. Its derivatives have been explored as potential herbicides, fungicides, and insecticides due to their ability to interact with biological targets in pests and weeds. The structural features of this compound contribute to its efficacy by disrupting essential metabolic processes or signaling pathways in target organisms. Furthermore, ongoing research aims to develop environmentally friendly alternatives by optimizing synthetic routes to minimize waste and hazardous byproducts.

From a chemical biology perspective, 5-Bromo-2-(difluoromethyl)benzonitrile serves as a valuable tool for studying enzyme mechanisms and ligand-receptor interactions. Its derivatization allows researchers to probe specific residues or functional groups within biological targets, providing insights into structure-function relationships. This has been particularly useful in understanding drug resistance mechanisms and designing novel therapeutic strategies. Additionally, fluorescent analogs of this compound have been developed for imaging applications in cellular studies.

The future prospects of 5-Bromo-2-(difluoromethyl)benzonitrile are promising, with ongoing research focusing on expanding its synthetic utility and exploring new applications. Innovations in flow chemistry and biocatalysis are expected to further enhance its production efficiency and sustainability. Moreover, interdisciplinary collaborations between chemists, biologists, and pharmacologists will drive its integration into next-generation drug discovery platforms. As our understanding of molecular interactions continues to evolve, compounds like 5-Bromo-2-(difluoromethyl)benzonitrile will remain indispensable tools for advancing scientific knowledge and developing innovative solutions across multiple sectors.